Cas no 914225-55-1 (1-Chloro-2-fluoro-5-nitro-3-(trifluoromethyl)benzene)

• Product Name: 1-Chloro-2-fluoro-5-nitro-3-(trifluoromethyl)benzene
• CAS No: 914225-55-1
• MF: C₇H₂ClF₄NO₂
• MW: 243.54289484024
• MDL: MFCD09033153
• CID: 796905
• PubChem ID: 29934843
• Update Time: 2025-05-20

1-Chloro-2-fluoro-5-nitro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-2-fluoro-5-nitro-3-(trifluoromethyl)-
• 3-CHLORO-2-FLUORO-5-NITROBENZOTRIFLUORIDE
• 1-chloro-2-fluoro-5-nitro-3-(trifluoromethyl)benzene
• 3-CHORO-2-FLUORO-5-NITROBENZOTRIFLUORIDE
• BENZENE, 1-CHLORO-2-FLUORO-5-NITRO-3-(TRIFLUOROMETHYL)-
• DXSHRLNTFMMNIQ-UHFFFAOYSA-N
• AS05921
• CM13226
• YF10075
• 5-chloro-6-fluoro-3-nitrobenzotrifluoride
• AX8291125
• 1-chloro-2-fluoro-3-trifluoromethyl-5-nitrobenzene
• 1-Chloro-2-fluoro-5-nitro-3-(trifluoromethyl)benzene (ACI)
• C7H2ClF4NO2
• SCHEMBL1801728
• DTXSID10652291
• AC-2373
• CS-0059141
• AKOS015964864
• 914225-55-1
• AS-33178
• MFCD09033153
• 1-Chloro-2-fluoro-5-nitro-3-(trifluoromethyl)benzene

• MDL： MFCD09033153
• Inchi： 1S/C7H2ClF4NO2/c8-5-2-3(13(14)15)1-4(6(5)9)7(10,11)12/h1-2H
• InChI Key： DXSHRLNTFMMNIQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(F)(F)F)C(F)=C(Cl)C=1)=O

Computed Properties

• Exact Mass: 242.971
• Monoisotopic Mass: 242.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 3.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.613
• Melting Point: No data available
• Boiling Point: 217.8°C at 760 mmHg
• Flash Point: 85.5°C
• Refractive Index: 1.477
• Vapor Pressure: No data available

1-Chloro-2-fluoro-5-nitro-3-(trifluoromethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Chloro-2-fluoro-5-nitro-3-(trifluoromethyl)benzene

1-Chloro-2-fluoro-5-nitro-3-(trifluoromethyl)benzene (CAS 914225-55-1): Properties, Applications, and Market Insights

1-Chloro-2-fluoro-5-nitro-3-(trifluoromethyl)benzene (CAS 914225-55-1) is a fluorinated aromatic compound with significant industrial and research applications. This halogenated benzene derivative features a unique combination of chloro, fluoro, nitro, and trifluoromethyl functional groups, making it a valuable intermediate in organic synthesis. The compound's molecular formula is C₇H₂ClF₄NO₂, with a molecular weight of 243.54 g/mol.

The presence of multiple electron-withdrawing groups (nitro group and trifluoromethyl group) makes this compound particularly interesting for pharmaceutical intermediates and agrochemical synthesis. Recent studies highlight its potential in developing novel crop protection agents, aligning with the growing demand for sustainable agriculture solutions. The compound's fluorinated aromatic structure contributes to enhanced metabolic stability in biological systems, a property highly sought after in modern drug discovery.

From a chemical perspective, 1-Chloro-2-fluoro-5-nitro-3-(trifluoromethyl)benzene demonstrates remarkable stability under standard conditions. Its melting point ranges between 45-50°C, and it typically appears as a pale yellow crystalline solid. The compound shows good solubility in common organic solvents like dichloromethane, acetone, and ethyl acetate, but limited solubility in water. These properties make it particularly suitable for various organic reactions and catalytic processes.

In the pharmaceutical industry, this compound serves as a key building block for active pharmaceutical ingredients (APIs). Its structural features allow for diverse chemical modifications, enabling the synthesis of compounds with potential anti-inflammatory or antimicrobial properties. Researchers are particularly interested in its application for developing fluorinated drug candidates, as the incorporation of fluorine atoms often improves drug efficacy and pharmacokinetic profiles.

The agrochemical sector represents another significant application area for CAS 914225-55-1. The compound's unique substitution pattern makes it valuable for creating novel pesticide intermediates and herbicide precursors. With increasing global focus on sustainable pest control and environmentally friendly agrochemicals, this fluorinated aromatic compound has gained attention for developing next-generation crop protection products with improved selectivity and reduced environmental impact.

From a market perspective, the demand for 1-Chloro-2-fluoro-5-nitro-3-(trifluoromethyl)benzene has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical manufacturing sectors. Asia-Pacific markets, especially China and India, have emerged as significant consumers due to their expanding chemical and pharmaceutical industries. The compound's price typically ranges between $200-$500 per kilogram, depending on purity and quantity, with higher purity grades (>98%) commanding premium prices for research applications.

Recent advancements in fluorination techniques and green chemistry have improved the synthesis routes for this compound, addressing previous challenges in its production. Modern synthetic approaches focus on reducing byproducts and improving atom economy, aligning with the chemical industry's shift toward sustainable manufacturing practices. These developments have made CAS 914225-55-1 more accessible to researchers and industrial users alike.

Quality control for 1-Chloro-2-fluoro-5-nitro-3-(trifluoromethyl)benzene typically involves HPLC analysis to verify purity, along with standard spectroscopic methods (NMR, IR, MS) for structural confirmation. Storage recommendations include keeping the compound in a cool, dry place away from direct sunlight, preferably under inert atmosphere for long-term stability. Proper handling requires standard laboratory safety measures, including the use of personal protective equipment when working with this chemical.

The future outlook for CAS 914225-55-1 appears promising, driven by ongoing research into fluorinated compounds and their applications. As the pharmaceutical industry continues to explore fluorine-containing drugs and the agrochemical sector develops more targeted solutions, this versatile intermediate is likely to maintain its importance. Researchers are particularly interested in exploring its potential in material science applications, such as the development of specialty polymers and electronic materials.

For laboratories and industrial users seeking high-quality 1-Chloro-2-fluoro-5-nitro-3-(trifluoromethyl)benzene, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and consistent quality. The compound's technical specifications should include detailed information about purity, moisture content, and potential impurities. As with all specialty chemicals, proper documentation and regulatory compliance are crucial for research and commercial applications.